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Compound of Interest

Compound Name: Benzyl (S)-(-)-lactate

CAS No.: 56777-24-3

Cat. No.: B2463719

Get Quote

Executive Summary
Benzyl (S)-(-)-lactate is a high-value chiral building block used extensively in the asymmetric

synthesis of pharmaceuticals, agrochemicals, and functional flavors.[1] Its utility lies in its dual

role: providing a fixed stereogenic center from the "chiral pool" (S-lactic acid) and serving as a

carboxyl-protected intermediate amenable to mild deprotection via hydrogenolysis.[2]

This guide addresses the critical fragmentation in the supply chain, specifically the confusion

surrounding CAS registry numbers, the variability in enantiomeric excess (e.e.) across

suppliers, and the necessity of rigorous incoming quality control (QC) to prevent downstream

failure in stereoselective synthesis.

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)
Before engaging suppliers, the technical requirements must be locked. In chiral synthesis,

"purity" is insufficient; enantiomeric purity is the governing parameter.
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Chemical Identity & CAS Ambiguity
A major pitfall in sourcing this compound is the existence of multiple CAS numbers. You must

cross-reference these identifiers to avoid purchasing the racemate.

Parameter Specification Notes

Chemical Name Benzyl (S)-(-)-lactate
Also: (S)-(-)-Lactic acid benzyl

ester

Primary CAS (S-isomer) 56777-24-3
Most common in commercial

catalogs (Sigma, TCI).

Secondary CAS (S-isomer) 16652-92-9
Often used in strict chemical

registries.

Racemate CAS (AVOID) 2051-96-9
Benzyl DL-lactate. Do not

purchase.

Molecular Formula C₁₀H₁₂O₃ MW: 180.20 g/mol

Structure
Phenyl-CH₂-O-CO-CH(OH)-

CH₃

Alcohol is free; Carboxyl is

benzylated.

Critical Quality Attributes (CQAs)
For drug development applications (GLP/GMP precursors), the following specifications are

non-negotiable:

Chemical Purity: ≥ 98.0% (GC).[3]

Enantiomeric Excess (e.e.): ≥ 99.0%.[4]

Risk:[3][5] Lower e.e. indicates racemization during the esterification of L-lactic acid.

Optical Rotation:

= -19° to -23° (c=1, Acetone).

Note: Values lower than -16° suggest significant racemization.
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Water Content: ≤ 0.1% (Karl Fischer).

Reason: Moisture catalyzes hydrolysis, releasing benzyl alcohol and lactic acid.

Part 2: Commercial Supply Landscape[7]
The market is divided into "Catalog Suppliers" (High price, small scale, reliable data) and "Bulk

Chemical Manufacturers" (Lower price, variable quality).

Supplier Tiering Strategy
Tier

Supplier
Examples

Scale Risk Profile
Recommended
Use

Tier 1: Reference

Grade

Sigma-Aldrich

(Merck), TCI,

Alfa Aesar

Grams to kg

Low. High e.e.

guarantee. COA

is trustworthy.

Analytical

standards, early-

phase discovery.

Tier 2:

Specialized

Chiral

Biosynth, Chem-

Impex, Enamine
kg to 100kg

Low-Medium.

Good for scale-

up, but require

batch validation.

Process

development,

pilot batches.

Tier 3: Bulk

Aggregators

BOC Sciences,

Penta Int., Local

Distributors

>100kg

High. Often re-

packagers. e.e.

[2][4][6][7] can

vary by batch.

Manufacturing

(requires strict

internal QC).

Procurement Logic Flow
The following decision tree illustrates the logic for selecting a supplier based on project phase

and risk tolerance.
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Need Benzyl (S)-(-)-lactate

Project Phase?

Discovery / MedChem
(< 100g)

Process Dev / Pilot
(100g - 10kg)

GMP Manufacturing
(> 10kg)

Tier 1 Supplier
(Sigma, TCI)

Focus: Speed & Purity

Tier 2 Supplier
(Biosynth, Chem-Impex)

Focus: Scalability

Tier 3 Supplier
(Bulk Custom)
Focus: Cost

Internal QC Validation
(Mandatory)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on development phase.

Part 3: Self-Validating Quality Control Protocol
Trustworthiness Principle: Never rely solely on a Certificate of Analysis (COA) for chiral starting

materials. A 1% drop in e.e. can lead to a 50% yield loss in a downstream kinetic resolution

step.

The "Self-Validating" Workflow
Upon receipt of the material, execute the following protocol before the material enters the

synthesis lab.

Step 1: Identity & Chemical Purity[1]
Method: ¹H NMR (CDCl₃).
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Diagnostic Signals:

Aromatic protons: ~7.35 ppm (multiplet, 5H).

Benzylic protons: ~5.20 ppm (singlet/AB system, 2H).

Methine proton (chiral center): ~4.30 ppm (quartet, 1H).

Methyl group: ~1.45 ppm (doublet, 3H).

Impurity Check: Look for Benzyl Alcohol (singlet at ~4.7 ppm) indicating hydrolysis.

Step 2: Enantiomeric Excess (The Critical Test)
Standard rotation (

) is often insufficient to detect small amounts of racemate (e.g., 95% vs 99% e.e.). Chiral HPLC
is required.

Column: Chiralpak AD-H or Chiralpak IA (Daicel).

Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 210 nm or 254 nm.

Expected Result: The (S)-enantiomer should be the major peak. The (R)-enantiomer

(impurity) will elute at a distinct retention time. Calculate e.e. using the area integration:

Material Receipt Sample Preparation
(Inert Atmosphere)

1H NMR
(Check Hydrolysis)

Chiral HPLC
(Chiralpak AD/IA)

Pass Criteria:
>98% Purity
>99% e.e.

Release to Lab
Store @ -20°CPass

Reject / Return

Fail

Click to download full resolution via product page

Figure 2: Incoming Quality Control (IQC) workflow for chiral building blocks.
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Part 4: Strategic Application in Drug Development
Why use Benzyl (S)-(-)-lactate over Methyl or Ethyl lactate?

Orthogonal Protection: The benzyl ester is stable to acidic and basic conditions that might

hydrolyze methyl/ethyl esters, yet it is cleaved under neutral conditions via hydrogenolysis

(H₂/Pd-C). This allows the carboxylic acid to be unveiled without touching other sensitive

groups (e.g., Boc-amines, t-butyl esters).

Crystallinity: Benzyl derivatives often have higher crystallinity than aliphatic esters, aiding in

purification if the product is a solid.

Chiral Pool Utility: It is a precursor for:

-Hydroxy acids: Via alkylation of the hydroxyl group.

Chiral Amines: Via Mitsunobu inversion with hydrazoic acid/phthalimide to generate the

(R)-amine with high fidelity.

Part 5: Handling and Storage
Hydrolysis Risk: Benzyl lactate is an ester and is susceptible to hydrolysis by atmospheric

moisture.

Storage Protocol:

Temperature: -20°C (Long term) or 2-8°C (Active use).

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed glass with Teflon-lined cap. Avoid prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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